Cas no 2228743-46-0 (2,2-difluoro-1-(3-methoxy-2-nitrophenyl)cyclopropylmethanamine)

• Product Name: 2,2-difluoro-1-(3-methoxy-2-nitrophenyl)cyclopropylmethanamine
• CAS No: 2228743-46-0
• MF: C₁₁H₁₂F₂N₂O₃
• MW: 258.221389770508
• CID: 6410446
• PubChem ID: 165851488
• Update Time: 2025-05-24

2,2-difluoro-1-(3-methoxy-2-nitrophenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(3-methoxy-2-nitrophenyl)cyclopropylmethanamine
• [2,2-difluoro-1-(3-methoxy-2-nitrophenyl)cyclopropyl]methanamine
• EN300-1950884
• 2228743-46-0

• Inchi： 1S/C11H12F2N2O3/c1-18-8-4-2-3-7(9(8)15(16)17)10(6-14)5-11(10,12)13/h2-4H,5-6,14H2,1H3
• InChI Key： OLYNANAICOWIPH-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC=C(C=1[N+](=O)[O-])OC)CN)F

Computed Properties

• Exact Mass: 258.08159857g/mol
• Monoisotopic Mass: 258.08159857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 81.1Ų

Additional information on 2,2-difluoro-1-(3-methoxy-2-nitrophenyl)cyclopropylmethanamine

Compound CAS No 2228743-46-0: 2,2-Difluoro-1-(3-methoxy-2-nitrophenyl)cyclopropylmethanamine

The compound CAS No 2228743-46-0, also known as 2,2-difluoro-1-(3-methoxy-2-nitrophenyl)cyclopropylmethanamine, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising chemical properties, which have been explored in recent research studies.

Structure and Synthesis: The molecule consists of a cyclopropane ring substituted with two fluorine atoms at the 2-position and a methanamine group at the 1-position. The phenyl ring attached to the cyclopropane is further substituted with a methoxy group at the 3-position and a nitro group at the 2-position. This complex structure contributes to its intriguing electronic properties and reactivity. Recent advancements in synthetic chemistry have enabled efficient routes for the preparation of this compound, leveraging advanced catalytic systems and optimized reaction conditions.

Chemical Properties: The presence of electron-withdrawing groups such as nitro and fluorine atoms significantly influences the electronic distribution within the molecule, making it highly reactive under certain conditions. Studies have shown that CAS No 2228743-46-0 exhibits unique redox properties, which are being explored for applications in electrochemical systems and energy storage technologies.

Applications in Drug Discovery: One of the most promising areas of application for this compound is in the field of pharmacology. The combination of a cyclopropane ring and an amine group makes it an attractive candidate for drug design, particularly in targeting specific biological pathways. Recent research has highlighted its potential as a lead compound for developing novel therapeutic agents against various diseases, including cancer and neurodegenerative disorders.

Environmental Impact: As with any chemical compound, understanding its environmental impact is crucial. Studies are currently underway to assess the biodegradability and toxicity of CAS No 2228743-46-0. Preliminary findings suggest that it may undergo rapid degradation under certain environmental conditions, reducing its potential ecological footprint.

Future Directions: The continued exploration of CAS No 2228743-46-0 is expected to yield further insights into its versatile applications. Collaborative efforts between chemists, biologists, and materials scientists are essential to unlock its full potential across diverse fields such as medicine, agriculture, and advanced materials development.

In conclusion, CAS No 2228743-46-0 (2,2-difluoro-1-(3-methoxy-2-nitrophenyl)cyclopropylmethanamine) stands out as a remarkable example of modern chemical innovation. Its intricate structure, coupled with cutting-edge research findings, positions it as a key player in advancing scientific knowledge and technological progress.